4-(Chlorocarbonyl)-3-fluorophenyl acetate

• CAS RN: 298181-10-9
• Molecular Formula: C9H6ClFO3
• Molecular Weight: 216.59 g/mol
• IUPAC Name: (4-carbonochloridoyl-3-fluorophenyl) acetate
• InChI: InChI=1S/C9H6ClFO3/c1-5(12)14-6-2-3-7(9(10)13)8(11)4-6/h2-4H,1H3
• InChI Key: OGBXDAHPNFFYTN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC(=C(C=C1)C(=O)Cl)F

Description

4-(Chlorocarbonyl)-3-fluorophenyl acetate is a useful research compound. Its molecular formula is C9H6ClFO3 and its molecular weight is 216.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Then, in a 100 ml-reaction vessel, 9.5 g (4.80×10-2M) of 2-fluoro-4-acetoxybenzoic acid and 50 ml of dry benzene were placed. To the mixture, 10.3 g (4.94×10-2M) of phosphorus pentachloride was added in 30 minutes at room temperature, followed by stirring for 4 hours at 50° C. After cooling, the solvent of the reaction mixture was distilled off to provide oily 2-fluoro-4-acetoxy-benzoyl chloride.

Synthesis routes and methods II

Procedure details

To a solution of 2-fluoro-4-hydroxybenzoic acid (1.87 g, 12 mmol) in 30 mL pyridine was added acetic anhydride (1.84 g, 18 mmol) and catalytic amount of DMAP and the reaction mixture was stirred at rt for 15 h. The pyridine was removed under reduced pressure; the residue was dissolved in EtOAc (100 mL), washed with 1N HCl (20 mL), water (20 mL) and dried over anhydrous Na2SO4. Removal of solvent gave 2-fluoro-4-acetoxybenzoic acid in 57% yield (1.35 g). To a suspension of 2-fluoro-4-acetoxybenzoic acid (1.33 g, 6.71 mmol) in 10 mL anhydrous dichloromethane was added oxalyl chloride (2.56 g, 20.13 mmol). Two drops of DMF was added and the reaction mixture was stirred at rt for 3 h. The solvent and excess oxalyl chloride were removed under reduced pressure to give 1.48 g of 2-fluoro-4-acetoxybenzoyl chloride which was used in next step without purification. To a solution of 2′-hydroxyacetophenone (0.93 g, 6.83 mmol) in 15 mL anhydrous pyridine was added 2-fluoro-4-acetoxybenzoyl chloride (1.48 g, 6.83 mmol) and the reaction mixture was stirred at rt for 15 h under nitrogen atmosphere. Then the reaction mixture was poured into 100 mL 2N HCl, extracted with EtOAc (200 mL). The crude compound was purified by column chromatography (Silica Gel 230-400 mesh; 20% EtOAc in hexanes as eluent) to give 4-acetoxy-2-fluorobenzoic acid 2-acetyl phenyl ester (1.14 g, 53%). The ester compound (0.74 g, 2.34 mmol) was dissolved in 10 mL anhydrous THF. Potassium tert-butoxide (0.53 g, 4.68 mmol) was added in portions and stirred at rt under nitrogen for 1 h. A yellow solid was formed. The reaction mixture was quenched with 15 mL saturated aqueous ammonium chloride. EtOAc (100 mL) was added and the organic phase was separated and dried over anhydrous Na2SO4. Removal of solvent gave crude product (0.725 g) which was used in next step without further purification. This crude compound (0.72 g, 2.62 mmol) was dissolved in 10 mL glacial AcOH, conc. HCl (1 mL) was added and the reaction mixture was stirred at 110° C. for 4 h. The reaction mixture was cooled to rt. The solid was isolated by filtration, washed with AcOH and dried under vacuum to give 126 mg (21%) over 2 steps. MS (ES) m/z: 256.89 (M), 255.86 (M−1); Mp. 287-289° C.